Cas no 1086376-15-9 (2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1086376-15-9
• MF: C₁₂H₇BrF₃NO
• MW: 318.089292764664
• MDL: MFCD10703540
• CID: 3043602
• PubChem ID: 28875850
• Update Time: 2025-08-05

2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine
• Pyridine, 2-(4-bromophenoxy)-6-(trifluoromethyl)-
• DTXSID701231102
• AS-8630
• AKOS011049034
• CS-0321369
• 1086376-15-9
• MFCD10703540

• MDL： MFCD10703540
• Inchi： 1S/C12H7BrF3NO/c13-8-4-6-9(7-5-8)18-11-3-1-2-10(17-11)12(14,15)16/h1-7H
• InChI Key： NXNINSYTRHJREQ-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Br)C=C2)=NC(C(F)(F)F)=CC=C1

Computed Properties

• Exact Mass: 316.96631g/mol
• Monoisotopic Mass: 316.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine

2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine, also known by its CAS number 1086376-15-9, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The structure of 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine features a bromophenoxy group at the 2-position and a trifluoromethyl group at the 6-position, making it a derivative with unique electronic and steric properties.

The synthesis of 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The pharmacological properties of 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for anti-cancer drug development. For instance, a study published in the Nature Communications journal demonstrated that this compound selectively inhibits the activity of Aurora kinases, which are critical for cell division and are often overexpressed in cancer cells.

In addition to its pharmacological applications, 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine has shown potential in agrochemicals as a herbicide. Its ability to inhibit specific plant enzymes involved in photosynthesis makes it effective against a wide range of weeds without adversely affecting crop plants. Field trials conducted in collaboration with agricultural research institutions have confirmed its efficacy under various environmental conditions.

The environmental impact of 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine has also been a focus of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.

The structural versatility of 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine has led to its exploration in materials science as well. Its electron-withdrawing groups make it suitable for use in organic electronics, particularly as an electron-deficient component in donor-acceptor systems. Recent research has focused on incorporating this compound into organic photovoltaic devices to enhance their efficiency and stability.

In conclusion, 2-(4-Bromophenoxy)-6-(trifluoromethyl)pyridine, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. From pharmacology to agrochemistry and materials science, this compound demonstrates immense potential for innovative applications. As research progresses, it is anticipated that new insights into its properties will further expand its utility in both therapeutic and industrial contexts.